Nickelocene-mediating sensor for hydrogen peroxide based on bioelectrocatalytic reduction of hydrogen peroxide

Analytical Proceedings including Analytical Communications Pub Date: DOI: 10.1039/AI9953200475

Abstract

An amperometric H2O2 sensor using nickelocene as the electron transfer agent between immobilized horseradish peroxide and a glassy carbon electrode was fabricated. The sensor was highly sensitive to H2O2 with a detection limit of 5.0 × 10–7 mol l–1 H2O2 and a response time of less than 20 s. The effect of applied potential and temperature on the Michaelis–Menten constant was calculated and the influence of various experimental parameters such as pH, temperature and applied potential were explored for optimum analytical performance.

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